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Compound of Interest

Compound Name: Ziyuglycoside-II

Cat. No.: B13391680

Get Quote

Introduction and Pharmacological Context
Ziyuglycoside II (ZGS II) is a highly active triterpenoid saponin extracted from the roots of

Sanguisorba officinalis L., an herb extensively used in traditional medicine. In contemporary

oncology and pharmacological research, Ziyuglycoside II has garnered significant attention for

its potent anti-tumor, anti-angiogenic, and apoptosis-inducing properties[1].

Because triterpenoid saponins can form crystalline micro-aggregates and demonstrate varied

solubility profiles depending on the solvent matrix, formulating an accurate, stable stock

solution is a critical first step for reproducible in vitro and in vivo assays. This protocol provides

a definitive, self-validating system for solubilizing Ziyuglycoside II in Dimethyl Sulfoxide

(DMSO) and outlines its formulation for downstream assays.

Physicochemical Properties
Understanding the chemical parameters of Ziyuglycoside II is essential for precise molarity

calculations and storage strategies.
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Parameter Value

Chemical Name Ziyuglycoside II

CAS Number 35286-59-0

Molecular Formula C35H56O8

Molecular Weight 604.81 g/mol

Appearance White to off-white solid powder

Max Solubility (DMSO) ~100 mg/mL (~165.34 mM)[2]

Mechanisms of Action
The therapeutic efficacy of Ziyuglycoside II is mediated by dual primary pathways[1][3]:

Anti-Angiogenesis: Ziyuglycoside II competitively blocks the phosphorylation of VEGFR-2

and FGFR-1. This downstream inhibition of Src, Akt, and ERK signaling halts endothelial cell

proliferation, migration, and tubule formation[4].

Apoptosis Induction: In multiple cancer models (e.g., breast cancer, digestive cancers),

Ziyuglycoside II robustly up-regulates Reactive Oxygen Species (ROS). This oxidative stress

triggers the c-Jun NH2-terminal kinase (JNK) pathway, resulting in G2/M cell cycle arrest and

mitochondria-dependent apoptosis[5][6].
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Figure 1: Dual signaling mechanisms of Ziyuglycoside II in oncological models.

Preparation of Stock Solution in DMSO
Rationale for Solvent Selection
Anhydrous DMSO (≥99.9% purity) must be used. Saponins like Ziyuglycoside II are susceptible

to reduced solubility in the presence of moisture. Standard laboratory DMSO readily absorbs

atmospheric water (hygroscopic), which can cause the lipophilic core of the triterpenoid to

precipitate out of solution, altering the actual molarity of your stock.

Reconstitution Table
Use the following table to determine the exact volume of anhydrous DMSO required to achieve

standard stock concentrations.
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Calculations are based on MW = 604.81 g/mol (10 mM = 6.048 mg/mL).

Vial Content (Mass)
Volume of DMSO
for 10 mM

Volume of DMSO
for 50 mM

Volume of DMSO
for 100 mM

1 mg 165.3 µL 33.1 µL 16.5 µL

5 mg 826.7 µL 165.3 µL 82.7 µL

10 mg 1653.4 µL 330.7 µL 165.3 µL

Step-by-Step Protocol
Equilibration: Allow the sealed vial of Ziyuglycoside II to fully equilibrate to room temperature

(approx. 20–30 minutes) before opening. Reasoning: Opening a cold vial causes immediate

condensation of atmospheric moisture onto the powder, permanently degrading solubility.

Solvent Addition: Add the calculated volume of room-temperature, anhydrous DMSO directly

to the vial.

Vortexing: Vortex vigorously for 30–60 seconds.

Sonication (Critical Step): Place the vial in a room-temperature ultrasonic water bath for 5–

10 minutes. Reasoning: Lyophilized saponins often form microscopic crystalline aggregates

that appear dissolved to the naked eye but remain suspended. Sonication disrupts these

aggregates to ensure a true molecular solution[7].

Visual Inspection: The resulting solution must be completely clear and colorless. If any

particulate matter remains, warm the solution slightly (up to 37°C) and repeat sonication.

Aliquoting: Immediately divide the stock solution into single-use aliquots (e.g., 20 µL to 50 µL

per tube).

Storage: Store aliquots at -80°C (stable for up to 12 months) or -20°C (stable for up to 6

months)[7]. Protect from ambient light. Never subject the aliquots to repeated freeze-thaw

cycles.

Downstream Formulation Guidelines
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In Vitro Cellular Assays
For cell culture applications, intermediate dilutions should be prepared in an appropriate buffer

(e.g., PBS) or directly into the cell culture medium.

Trustworthiness Rule: The final concentration of DMSO in the target cell culture must not

exceed 0.1% (v/v). Higher concentrations of DMSO induce background cytotoxicity and alter

membrane permeability, confounding apoptosis data.

In Vivo Dosing Formulations
Because highly concentrated Ziyuglycoside II can precipitate when introduced to an aqueous

environment, careful step-wise addition of excipients is required for animal studies.

Option A: Suspension for Oral (PO) or Intraperitoneal (IP) Injection[8]

Formula: 10% DMSO Stock + 40% PEG300 + 5% Tween-80 + 45% Saline.

Method:

Add PEG300 to the DMSO stock; mix until completely clear.

Add Tween-80; mix evenly.

Slowly add Saline dropwise while vortexing.

Yield: ~0.83 mg/mL limit. This creates a fine suspension. Sonication prior to injection is highly

recommended to ensure uniform dosing.

Option B: Clear Solution for Intraperitoneal (IP) Injection[8]

Formula: 10% DMSO Stock + 90% Corn Oil.

Method: Add Corn Oil directly to the DMSO stock and vortex thoroughly.

Yield: ~1.0 mg/mL limit. This provides a clear, stable lipophilic solution suitable for prolonged

absorption models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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